Cas no 5445-50-1 (2-(2-carboxy-4-phenylbutyl)benzoic Acid)
5445-50-1 structure
Product Name:2-(2-carboxy-4-phenylbutyl)benzoic Acid
CAS No:5445-50-1
MF:C18H18O4
MW:298.333125591278
CID:941362
PubChem ID:228891
Update Time:2025-04-19
2-(2-carboxy-4-phenylbutyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-carboxy-4-phenylbutyl)benzoic Acid
- 2-(2-Carboxy-benzyl)-4-phenyl-buttersaeure
- 2-(2-carboxy-benzyl)-4-phenyl-butyric acid
- AC1L5GK8
- AC1Q5RYW
- AR-1C6586
- CTK5A1091
- HMS3082E19
- NSC22068
- SureCN8698721
- SCHEMBL8698721
- NSC-22068
- 5445-50-1
- CHEMBL1718919
- DTXSID30281587
- MLS002638840
- SMR001548302
-
- Inchi: 1S/C18H18O4/c19-17(20)15(11-10-13-6-2-1-3-7-13)12-14-8-4-5-9-16(14)18(21)22/h1-9,15H,10-12H2,(H,19,20)(H,21,22)
- InChI Key: JGLZLLUGGLSKIZ-UHFFFAOYSA-N
- SMILES: OC(C(CC1C=CC=CC=1C(=O)O)CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 298.12054
- Monoisotopic Mass: 298.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.243
- Boiling Point: 492.4°C at 760 mmHg
- Flash Point: 265.7°C
- Refractive Index: 1.604
- PSA: 74.6
- LogP: 3.26090
2-(2-carboxy-4-phenylbutyl)benzoic Acid Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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